Cas no 93918-13-9 (Neononanoic acid,calcium salt (9CI))

• Product Name: Neononanoic acid,calcium salt (9CI)
• CAS No: 93918-13-9
• MF: C₁₈H₃₄CaO₄
• MW: 354.538165569305
• CID: 813233
• PubChem ID: 44148947
• Update Time: 2025-04-19

Neononanoic acid,calcium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Neononanoic acid,calcium salt (9CI)
• calcium(2+) neononanoate
• calcium,6,6-dimethylheptanoate
• DTXSID20917181
• 93918-13-9
• CALCIUM BIS(6,6-DIMETHYLHEPTANOATE)
• EINECS 299-894-5

• Inchi： 1S/2C9H18O2.Ca/c2*1-9(2,3)7-5-4-6-8(10)11;/h2*4-7H2,1-3H3,(H,10,11);/q;;+2/p-2
• InChI Key： LSHVILQHOVIRKK-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(CCCCC(C)(C)C)=O.[O-]C(CCCCC(C)(C)C)=O

Computed Properties

• Exact Mass: 354.208
• Monoisotopic Mass: 354.208
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 117
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2